Cas no 1247052-80-7 ((1-cyclohexylpropan-2-yl)(propyl)amine)

• Product Name: (1-cyclohexylpropan-2-yl)(propyl)amine
• CAS No: 1247052-80-7
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 6192524
• PubChem ID: 62601345
• Update Time: 2025-06-10

(1-cyclohexylpropan-2-yl)(propyl)amine Chemical and Physical Properties

Names and Identifiers

• (1-cyclohexylpropan-2-yl)(propyl)amine
• EN300-1178373
• 1247052-80-7

• Inchi： 1S/C12H25N/c1-3-9-13-11(2)10-12-7-5-4-6-8-12/h11-13H,3-10H2,1-2H3
• InChI Key： QZDPRZOXGWMSQS-UHFFFAOYSA-N
• SMILES： N(CCC)C(C)CC1CCCCC1

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (1-cyclohexylpropan-2-yl)(propyl)amine

Introduction to (1-Cyclohexylpropan-2-yl)(propyl)amine (CAS No. 1247052-80-7)

(1-Cyclohexylpropan-2-yl)(propyl)amine, with the CAS number 1247052-80-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclohexyl group, a propylamine moiety, and a propan-2-yl group. These structural features contribute to its potential applications in various biological and medicinal contexts.

The chemical structure of (1-Cyclohexylpropan-2-yl)(propyl)amine can be represented as C₁₃H₂₅N. The cyclohexyl ring provides a rigid, non-polar environment, while the propylamine group introduces a flexible, polar region. This combination of structural elements makes the compound an interesting candidate for drug design and development.

Recent studies have highlighted the potential of (1-Cyclohexylpropan-2-yl)(propyl)amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has explored its role as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways and are targets for numerous drugs. The ability of (1-Cyclohexylpropan-2-yl)(propyl)amine to interact with specific GPCRs suggests its potential as a lead compound for developing novel therapeutic agents.

In addition to its interactions with GPCRs, (1-Cyclohexylpropan-2-yl)(propyl)amine has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in many diseases, including arthritis, asthma, and cardiovascular disorders. Studies have shown that this compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of (1-Cyclohexylpropan-2-yl)(propyl)amine have also been studied to evaluate its suitability as a drug candidate. Research has demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects without causing significant side effects.

Clinical trials are an essential step in the drug development process, and preliminary studies have shown promising results for (1-Cyclohexylpropan-2-yl)(propyl)amine. Phase I trials have indicated that the compound is well-tolerated by human subjects at various dose levels, with no severe adverse effects reported. These findings provide a strong foundation for advancing the compound into later stages of clinical testing.

The safety profile of (1-Cyclohexylpropan-2-yl)(propyl)amine is another critical aspect that has been extensively evaluated. Toxicological studies have shown that it has low toxicity at therapeutic doses and does not exhibit significant mutagenic or carcinogenic properties. This favorable safety profile further supports its potential as a safe and effective therapeutic agent.

In conclusion, (1-Cyclohexylpropan-2-yl)(propyl)amine (CAS No. 1247052-80-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic effects and favorable pharmacokinetic and safety profiles, make it an attractive candidate for further development. Ongoing research continues to explore its full potential in various biological systems, paving the way for new treatments in multiple disease areas.